Cas no 28464-55-3 (Carbamimidic acid, ethyl ester)

• Product Name: Carbamimidic acid, ethyl ester
• CAS No: 28464-55-3
• MF: C₃H₈N₂O
• MW: 88.1084203720093
• CID: 1434769
• PubChem ID: 3015563
• Update Time: 2025-10-28

Carbamimidic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidic acid, ethyl ester
• ethyl carbamimidate
• AKOS006338832
• EN300-94922
• Ethoxymethanimidamide
• urethane-imide
• 28464-55-3
• DTXSID90388480

• Inchi： 1S/C3H8N2O/c1-2-6-3(4)5/h2H2,1H3,(H3,4,5)
• InChI Key： HEFJCHKCDAWHDQ-UHFFFAOYSA-N
• SMILES： O(C(=N)N)CC

Computed Properties

• Exact Mass: 88.06374
• Monoisotopic Mass: 88.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids Isoureas

Additional information on Carbamimidic acid, ethyl ester

Carbamimidic acid, ethyl ester (CAS No. 28464-55-3): An Overview of Its Properties and Applications

Carbamimidic acid, ethyl ester (CAS No. 28464-55-3) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound, also known as ethyl carbamimidate, is characterized by its unique structure and versatile reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and other chemical products.

The chemical formula of carbamimidic acid, ethyl ester is C₃H₇N₃O₂. It is a white crystalline solid at room temperature and has a molecular weight of approximately 117.11 g/mol. The compound is soluble in common organic solvents such as ethanol, methanol, and acetone, but it is only slightly soluble in water. These physical properties make it suitable for a wide range of applications in both laboratory and industrial settings.

In terms of its chemical structure, carbamimidic acid, ethyl ester consists of an ethyl ester group attached to a carbamimidic acid moiety. The carbamimidic acid functional group is characterized by the presence of an imidate bond (–C(=NH)–NH–), which imparts unique reactivity to the molecule. This functional group can undergo various chemical transformations, including hydrolysis, amidation, and condensation reactions, making it a valuable building block in synthetic chemistry.

One of the key applications of carbamimidic acid, ethyl ester is in the synthesis of pharmaceuticals. It serves as an intermediate in the production of drugs that target specific biological pathways. For example, recent research has shown that derivatives of carbamimidic acid, ethyl ester can be used to develop novel inhibitors for enzymes involved in disease processes such as cancer and neurodegenerative disorders. These inhibitors have the potential to offer new therapeutic options for patients with unmet medical needs.

In addition to its role in drug discovery, carbamimidic acid, ethyl ester has also been explored for its use in the development of agrochemicals. Studies have demonstrated that certain derivatives of this compound exhibit potent herbicidal and fungicidal properties. This makes it a promising candidate for the formulation of new agricultural products that can enhance crop yields while minimizing environmental impact.

The reactivity and versatility of carbamimidic acid, ethyl ester have also led to its use in materials science. Researchers have investigated its potential as a cross-linking agent in polymer synthesis. By incorporating carbamimidic acid, ethyl ester into polymer chains, scientists can create materials with enhanced mechanical properties and improved stability. These materials have potential applications in areas such as biomedical devices and coatings.

From a safety perspective, carbamimidic acid, ethyl ester is generally considered to be stable under normal conditions. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper storage conditions should be maintained to ensure its stability and prevent degradation.

In conclusion, carbamimidic acid, ethyl ester (CAS No. 28464-55-3) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique structure and reactivity make it an essential component in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific endeavors.